Cas no 2680737-29-3 (tert-butyl N-{6-chloro-1,3thiazolo4,5-bpyrazin-2-yl}carbamate)

• Product Name: tert-butyl N-{6-chloro-1,3thiazolo4,5-bpyrazin-2-yl}carbamate
• CAS No: 2680737-29-3
• MF: C₁₀H₁₁ClN₄O₂S
• MW: 286.737939119339
• CID: 5634706
• PubChem ID: 165923397
• Update Time: 2025-05-19

tert-butyl N-{6-chloro-1,3thiazolo4,5-bpyrazin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680737-29-3
• EN300-28287302
• tert-butyl N-{6-chloro-[1,3]thiazolo[4,5-b]pyrazin-2-yl}carbamate
• tert-butyl N-{6-chloro-1,3thiazolo4,5-bpyrazin-2-yl}carbamate

• Inchi： 1S/C10H11ClN4O2S/c1-10(2,3)17-9(16)15-8-14-6-7(18-8)13-5(11)4-12-6/h4H,1-3H3,(H,12,14,15,16)
• InChI Key： JJIVKWZZQIMODQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=N1)SC(=N2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.0291245g/mol
• Monoisotopic Mass: 286.0291245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on tert-butyl N-{6-chloro-1,3thiazolo4,5-bpyrazin-2-yl}carbamate

Recent Advances in the Study of tert-butyl N-{6-chloro-1,3-thiazolo[4,5-b]pyrazin-2-yl}carbamate (CAS: 2680737-29-3)

The compound tert-butyl N-{6-chloro-1,3-thiazolo[4,5-b]pyrazin-2-yl}carbamate (CAS: 2680737-29-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-{6-chloro-1,3-thiazolo[4,5-b]pyrazin-2-yl}carbamate as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the thiazolo[4,5-b]pyrazine core and the tert-butyl carbamate moiety, make it a versatile building block for the development of biologically active molecules. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, which are being investigated for their efficacy in treating various cancers.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers demonstrated the utility of tert-butyl N-{6-chloro-1,3-thiazolo[4,5-b]pyrazin-2-yl}carbamate in the development of selective inhibitors for protein kinases involved in inflammatory pathways. The study reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases, with IC50 values in the nanomolar range. These findings suggest that this compound could serve as a promising scaffold for the design of anti-inflammatory drugs.

Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of tert-butyl N-{6-chloro-1,3-thiazolo[4,5-b]pyrazin-2-yl}carbamate derivatives. The researchers synthesized a series of analogs and evaluated their activity against a panel of bacterial and fungal pathogens. Several compounds displayed significant antimicrobial activity, particularly against Gram-positive bacteria, highlighting the potential of this scaffold in addressing antibiotic resistance.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of tert-butyl N-{6-chloro-1,3-thiazolo[4,5-b]pyrazin-2-yl}carbamate to improve yield and purity. A study in Organic Process Research & Development detailed a scalable and efficient synthetic route, employing mild reaction conditions and environmentally friendly solvents. This development is crucial for facilitating the large-scale production of this compound for further biological evaluation.

In conclusion, tert-butyl N-{6-chloro-1,3-thiazolo[4,5-b]pyrazin-2-yl}carbamate (CAS: 2680737-29-3) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its role as a building block for kinase inhibitors and antimicrobial agents underscores its potential in drug discovery. Ongoing research is expected to further elucidate its pharmacological properties and expand its utility in the development of novel therapeutics.